4-Chloro-4'-methylbenzhydrol

• IUPAC Name: (4-chlorophenyl)-(4-methylphenyl)methanol
• InChI: InChI=1S/C14H13ClO/c1-10-2-4-11(5-3-10)14(16)12-6-8-13(15)9-7-12/h2-9,14,16H,1H3
• InChI Key: CYLLIAPEJJBIRK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C2=CC=C(C=C2)Cl)O
• Molecular Formula: C14H13ClO
• Molecular Weight: 232.70 g/mol
• CAS No.: 13389-74-7

Description

4-Chloro-4'-methylbenzhydrol is a useful research compound. Its molecular formula is C14H13ClO and its molecular weight is 232.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

• Synthesis of 1,3-Dihydro-3-Methyl-3-Phenyl-1,2-Benziodoxoles : 4-Chloro-4'-methylbenzhydrol is utilized in the synthesis of a series of 1,3-dihydro-3-methyl-3-phenyl-1,2-benziodoxoles. These compounds, featuring various ligands like chloro, tosyloxy, acetoxy, and others, are synthesized using 2-iodo-α-methylbenzhydrol, which is derived from this compound (Rabah & Koser, 1996).

Analytical Chemistry

• High-Performance Liquid Chromatography (HPLC) Analysis : In the realm of analytical chemistry, this compound is a subject of study for stability-indicating assays, specifically using reversed-phase HPLC. This method is applied for the separation and quantification of orphenadrine hydrochloride and its major degradation product, o-methylbenzhydrol, demonstrating the compound's importance in pharmaceutical analysis (Selkirk et al., 1984).

Catalysis and Reaction Studies

• Oxidation of Alcohols Catalyzed by AlCl3 : In a study on alcohol oxidation, benzhydrol derivatives including 4-methylbenzhydrol were efficiently oxidized to their corresponding ketones, carboxylic acids, or aldehydes, using H2O2 as an oxidant and AlCl3 as a catalyst. This showcases the utility of this compound derivatives in catalytic processes (Lei & Wang, 2008).

• Palladium, Platinum, and Manganese Complexes Synthesis : The compound has been used in the preparation of palladium, platinum, and manganese di(organo)carbene complexes. These complexes are derived from 4-chloro-N-methylquinolinone, a compound related to this compound, and are utilized in various catalytic reactions including Suzuki coupling and alcohol oxidation (Meyer et al., 2004).

Environmental Chemistry

• Phototransformation Studies : In environmental chemistry, the phototransformation of 4-chloro-2-methylphenol, a compound structurally related to this compound, has been studied. This research provides insights into the environmental fate of such chlorinated compounds, which is crucial for assessing their impact on ecosystems (Vialaton et al., 1998).

Safety and Hazards

While specific safety data for 4-Chloro-4’-methylbenzhydrol was not found, it’s important to handle all chemicals with care. Personal protective equipment should be worn, and adequate ventilation should be ensured.